Cas no 302904-15-0 (2-Amino-4-(3-bromo-phenyl)-7-hydroxy-4H-chromene-3-carbonitrile)
302904-15-0 structure
Product Name:2-Amino-4-(3-bromo-phenyl)-7-hydroxy-4H-chromene-3-carbonitrile
CAS No:302904-15-0
MF:C16H11BrN2O2
MW:343.174742937088
CID:3054839
PubChem ID:2831075
Update Time:2025-04-21
2-Amino-4-(3-bromo-phenyl)-7-hydroxy-4H-chromene-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-4-(3-bromo-phenyl)-7-hydroxy-4H-chromene-3-carbonitrile
- 2-amino-4-(3-bromophenyl)-7-hydroxy-4H-chromene-3-carbonitrile
- AKOS022007163
- AB00074626-01
- BRD-A19327359-001-01-8
- 302904-15-0
- STL379835
- CHEMBL3187621
- AKOS000409831
- Cambridge id 5154773
- CCG-115660
- 664-025-4
-
- Inchi: 1S/C16H11BrN2O2/c17-10-3-1-2-9(6-10)15-12-5-4-11(20)7-14(12)21-16(19)13(15)8-18/h1-7,15,20H,19H2
- InChI Key: VJWKHMRCIPDUDC-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C1C(C#N)=C(N)OC2C=C(C=CC1=2)O
Computed Properties
- Exact Mass: 342.00039Da
- Monoisotopic Mass: 342.00039Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 79.3Ų
2-Amino-4-(3-bromo-phenyl)-7-hydroxy-4H-chromene-3-carbonitrile Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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